Cas no 1058422-45-9 (2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide)
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide
- 2-(6-oxo-4-phenylpyrimidin-1-yl)-N-(thiophen-2-ylmethyl)acetamide
- 1058422-45-9
- AKOS024501218
- F5228-0036
- 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide
- 2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)-N-(thiophen-2-ylmethyl)acetamide
- VU0637895-1
-
- Inchi: 1S/C17H15N3O2S/c21-16(18-10-14-7-4-8-23-14)11-20-12-19-15(9-17(20)22)13-5-2-1-3-6-13/h1-9,12H,10-11H2,(H,18,21)
- InChI Key: OSBBQTXJQUXMAH-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CNC(CN1C=NC(C2C=CC=CC=2)=CC1=O)=O
Computed Properties
- Exact Mass: 325.08849790g/mol
- Monoisotopic Mass: 325.08849790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 512
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 90Ų
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5228-0036-2μmol |
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide |
1058422-45-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0036-5μmol |
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide |
1058422-45-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0036-10μmol |
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide |
1058422-45-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0036-20μmol |
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide |
1058422-45-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0036-1mg |
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide |
1058422-45-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0036-2mg |
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide |
1058422-45-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0036-3mg |
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide |
1058422-45-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0036-4mg |
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide |
1058422-45-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0036-5mg |
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide |
1058422-45-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5228-0036-10mg |
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide |
1058422-45-9 | 10mg |
$79.0 | 2023-09-10 |
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide
Research Brief on 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide (CAS: 1058422-45-9)
The compound 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide (CAS: 1058422-45-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.
Recent studies have highlighted the compound's role as a modulator of key biological pathways, particularly those involved in inflammation and cancer. The unique structural features of this molecule, including the dihydropyrimidinone core and the thiophene moiety, contribute to its ability to interact with specific protein targets. Researchers have employed advanced computational and experimental techniques to elucidate its binding affinity and selectivity.
In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting potent inhibitory effects against certain enzymes and receptors. For instance, one study reported its efficacy in reducing inflammatory markers in animal models, suggesting potential applications in treating chronic inflammatory diseases. Another investigation explored its anti-proliferative effects on cancer cell lines, indicating a possible role in oncology drug development.
The synthesis of 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide has been optimized to improve yield and purity, with recent publications detailing novel catalytic methods and green chemistry approaches. These advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.
Despite these promising findings, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Ongoing research is focused on addressing these gaps, with particular emphasis on optimizing its bioavailability and minimizing off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide represents a compelling candidate for further investigation in drug discovery. Its multifaceted biological activities and synthetic accessibility make it a valuable tool for exploring new therapeutic avenues. Future studies should prioritize comprehensive mechanistic studies and preclinical evaluations to unlock its full potential.
1058422-45-9 (2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)